molecular formula C8H17NO3 B063324 Methyl (6-hydroxyhexyl)carbamate CAS No. 163361-15-7

Methyl (6-hydroxyhexyl)carbamate

Cat. No.: B063324
CAS No.: 163361-15-7
M. Wt: 175.23 g/mol
InChI Key: BRRXCRIHYUFJMA-UHFFFAOYSA-N
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Description

Methyl (6-hydroxyhexyl)carbamate, also known as this compound, is a useful research compound. Its molecular formula is C8H17NO3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

163361-15-7

Molecular Formula

C8H17NO3

Molecular Weight

175.23 g/mol

IUPAC Name

methyl N-(6-hydroxyhexyl)carbamate

InChI

InChI=1S/C8H17NO3/c1-12-8(11)9-6-4-2-3-5-7-10/h10H,2-7H2,1H3,(H,9,11)

InChI Key

BRRXCRIHYUFJMA-UHFFFAOYSA-N

SMILES

COC(=O)NCCCCCCO

Canonical SMILES

COC(=O)NCCCCCCO

Synonyms

Carbamic acid, (6-hydroxyhexyl)-, methyl ester (9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 6-aminohexanol in 50 ml of water basified with 11 g of K2CO3, was added 4.03 g of methylchloroformate at room temperature. After one night the resulting aqueous solution was extracted with 3×50 ml of dichloromethane. The organic phases were combined, evaporated to dryness and the residue was filtered over silica gel. This furnished 1.36 g (yield 91%) of N-methoxycarbonyl-6-aminohexanol as a white solid. Then, to a solution of N-methoxycarbonyl-6-aminohexanol (200 mg) in dichloromethane (5 ml) was added 361 mg of triphenylphosphine and 832 mg of tetrabromomethane.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
11 g
Type
reactant
Reaction Step Two
Quantity
4.03 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four

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